[2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate

• IUPAC Name: [2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate
• InChI: InChI=1S/C16H17N3O5S/c1-10-2-4-12(5-3-10)18-13(20)7-24-14(21)9-25-8-11-6-17-16(23)19-15(11)22/h2-6H,7-9H2,1H3,(H,18,20)(H2,17,19,22,23)
• InChI Key: VWDRKUFHTBAWRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC(=O)CSCC2=CNC(=O)NC2=O
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

[2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate typically involves multiple steps, starting with the preparation of the aniline and pyrimidine precursors. The key steps include:

Formation of the Aniline Derivative: This involves the reaction of 4-methylaniline with an appropriate acylating agent to form the corresponding amide.

Synthesis of the Pyrimidine Derivative: This step involves the preparation of the pyrimidine moiety through a series of reactions, including condensation and cyclization.

Coupling Reaction: The final step involves the coupling of the aniline and pyrimidine derivatives under specific conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are commonly used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

[2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like halogens, acids, and bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, [2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, this compound may be used to study enzyme interactions and cellular processes. Its structural components can interact with biological molecules, making it a valuable tool for biochemical studies.

Medicine

In medicine, the compound’s potential therapeutic properties are of interest. Researchers are exploring its use in drug development, particularly for targeting specific molecular pathways involved in diseases.

Industry

In the industrial sector, this compound can be used in the development of new materials and chemical processes. Its reactivity and stability make it suitable for various applications, including catalysis and material science.

Mechanism of Action

The mechanism by which [2-(4-methylanilino)-2-oxoethyl] 2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylsulfanyl]acetate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins involved in cellular pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

[4-(Diphenylamino)phenylboronic acid pinacol ester]: This compound shares some structural similarities and is used in organic synthesis.

[4-Bromo-2-iodoaniline]: Another compound with a similar aniline moiety, used in the preparation of quinolone derivatives.